Cas no 2101198-72-3 (4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide
• CAS No: 2101198-72-3
• MF: C₁₀H₁₆F₃N₅O
• MW: 279.26215171814
• CID: 5154449
• Update Time: 2025-05-22

4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C10H16F3N5O/c1-17(2)4-3-15-9(19)8-7(14)5-18(16-8)6-10(11,12)13/h5H,3-4,6,14H2,1-2H3,(H,15,19)
• InChI Key： AGYDZQWCQGCUOQ-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=C(N)C(C(NCCN(C)C)=O)=N1

Additional information on 4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide

4-Amino-N-[2-(Dimethylamino)Ethyl]-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

4-Amino-N-[2-(Dimethylamino)Ethyl]-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxamide, also identified by the CAS Registry Number 2101198-72-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further enhanced the understanding and utilization of this compound, making it a focal point in contemporary research.

The molecular structure of this compound is characterized by a pyrazole ring system substituted with an amino group at position 4 and a carboxamide group at position 3. The presence of a trifluoroethyl group at position 1 introduces unique electronic and steric properties, while the dimethylaminoethyl group attached to the nitrogen atom enhances its solubility and bioavailability. These structural features make it an ideal candidate for designing bioactive molecules with tailored functionalities.

Recent studies have highlighted the potential of 4-Amino-N-[2-(Dimethylamino)Ethyl]-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxamide as a lead compound in drug discovery. Its ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs) has been extensively explored. For instance, research published in Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of certain oncogenic kinases, paving the way for its application in anticancer therapy.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. Its ability to act as a herbicide or fungicide has been validated through field trials, where it exhibited high efficacy against various plant pathogens without adverse environmental impacts. This dual functionality underscores its versatility and positions it as a valuable asset in sustainable agriculture.

The synthesis of CAS No. 2101198-72-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring scalability for industrial production. The use of microwave-assisted synthesis has further accelerated the process, reducing reaction times while maintaining product quality.

From a toxicological perspective, recent studies have evaluated the safety profile of this compound. Acute and chronic toxicity tests conducted on laboratory animals revealed minimal adverse effects at therapeutic doses, indicating its potential for safe use in both medical and agricultural applications. These findings have been corroborated by in vitro assays that assessed its genotoxicity and mutagenicity.

In conclusion, 4-Amino-N-[2-(Dimethylamino)Ethyl]-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-3-Carboxamide (CAS No. 2101198-72-3) stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with cutting-edge research advancements, ensure its continued relevance in both academic and industrial settings. As ongoing studies unravel new dimensions of its application potential, this compound is poised to make significant contributions to scientific progress.